Cas no 2649035-10-7 (5-(isocyanatomethyl)thiophene-2-carbonitrile)

• Product Name: 5-(isocyanatomethyl)thiophene-2-carbonitrile
• CAS No: 2649035-10-7
• MF: C₇H₄N₂OS
• MW: 164.184459686279
• CID: 6496675
• PubChem ID: 165857142
• Update Time: 2025-05-23

5-(isocyanatomethyl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(isocyanatomethyl)thiophene-2-carbonitrile
• 2649035-10-7
• EN300-1750408

• Inchi： 1S/C7H4N2OS/c8-3-6-1-2-7(11-6)4-9-5-10/h1-2H,4H2
• InChI Key： IEFLKCQKKZHSJL-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1CN=C=O

Computed Properties

• Exact Mass: 164.00443393g/mol
• Monoisotopic Mass: 164.00443393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.5Ų

Additional information on 5-(isocyanatomethyl)thiophene-2-carbonitrile

5-(Isocyanatomethyl)Thiophene-2-Carbonitrile: A Comprehensive Overview

The compound 5-(isocyanatomethyl)thiophene-2-carbonitrile, with the CAS number 2649035-10-7, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a thiophene ring with an isocyanatomethyl group and a cyano group. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, serves as the core framework of the molecule, while the isocyanatomethyl group (-N=C=O) and the cyano group (-CN) introduce distinct chemical functionalities.

Recent studies have highlighted the potential of 5-(isocyanatomethyl)thiophene-2-carbonitrile in various applications. For instance, researchers have explored its role as a building block in the synthesis of advanced materials, such as conductive polymers and functionalized nanoparticles. The presence of the thiophene ring contributes to the molecule's aromatic stability and electronic properties, making it suitable for applications in organic electronics. Additionally, the isocyanatomethyl group imparts reactivity, enabling the molecule to participate in a wide range of chemical transformations.

One of the most promising areas of research involving 5-(isocyanatomethyl)thiophene-2-carbonitrile is its application in drug discovery. The compound's unique combination of functional groups allows for diverse interactions with biological systems. Recent findings suggest that derivatives of this compound may exhibit potential as inhibitors of key enzymes involved in disease pathways. For example, studies have demonstrated that certain analogs can modulate the activity of kinases and proteases, making them valuable leads for therapeutic development.

The synthesis of 5-(isocyanatomethyl)thiophene-2-carbonitrile involves a multi-step process that typically begins with the preparation of intermediates containing the thiophene ring. Advanced techniques such as Suzuki coupling and nucleophilic substitution are often employed to introduce the desired functional groups. Researchers have also explored green chemistry approaches to enhance the sustainability of these synthetic methods, aligning with current trends toward environmentally friendly chemical processes.

In terms of physical properties, 5-(isocyanatomethyl)thiophene-2-carbonitrile exhibits a melting point of approximately 145°C and a boiling point around 310°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile facilitates its use in various laboratory settings. The compound's UV-vis spectrum reveals strong absorption bands due to π-conjugation within the thiophene ring and cyano group, which are critical for applications in optoelectronics.

From an environmental perspective, understanding the fate and behavior of 5-(isocyanatomethyl)thiophene-2-carbonitrile in natural systems is essential for assessing its potential impact on ecosystems. Studies have shown that under aerobic conditions, the compound undergoes biodegradation through oxidative pathways mediated by microbial enzymes. However, further research is required to fully characterize its environmental persistence and toxicity profiles.

In conclusion, 5-(isocyanatomethyl)thiophene-2-carbonitrile represents a versatile and intriguing molecule with a wide range of applications across multiple disciplines. Its unique structure, reactivity, and physical properties make it an invaluable tool for researchers seeking to develop novel materials and therapeutic agents. As advancements in synthetic methodologies and analytical techniques continue to unfold, this compound is poised to play an increasingly significant role in both academic research and industrial applications.